Cas no 138001-59-9 (Propanoic acid,3-[[[(2-hydroxyethyl)thio]carbonyl](2-methylpropyl)amino]-2-methyl-)

• Product Name: Propanoic acid,3-[[[(2-hydroxyethyl)thio]carbonyl](2-methylpropyl)amino]-2-methyl-
• CAS No: 138001-59-9
• MF: C₁₁H₂₁NO₄S
• MW: 263.353742361069
• CID: 1248598
• Update Time: 2024-08-03

Propanoic acid,3-[[[(2-hydroxyethyl)thio]carbonyl](2-methylpropyl)amino]-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,3-[[[(2-hydroxyethyl)thio]carbonyl](2-methylpropyl)amino]-2-methyl-
• Propanoic acid, 3-[[[(2-hydroxyethyl)thio]carbonyl](2-methylpropyl)amino]-2-methyl-

• Inchi： 1S/C11H21NO4S/c1-8(2)6-12(7-9(3)10(14)15)11(16)17-5-4-13/h8-9,13H,4-7H2,1-3H3,(H,14,15)
• InChI Key： MTAOBHPMXRLXEV-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(C)CN(C(SCCO)=O)CC(C)C

Computed Properties

• Exact Mass: 263.11923

Experimental Properties

• Density: 1.189±0.06 g/cm3(Predicted)
• Boiling Point: 423.0±55.0 °C(Predicted)
• PSA: 77.84
• pka: 4.36±0.10(Predicted)